Cas no 1027338-34-6 (Tert-Butyl (1-(aminomethyl)cyclopropyl)carbamate)

• Product Name: Tert-Butyl (1-(aminomethyl)cyclopropyl)carbamate
• CAS No: 1027338-34-6
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD12404931
• CID: 1078895
• PubChem ID: 46864104
• Update Time: 2025-07-18

Tert-Butyl (1-(aminomethyl)cyclopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(aminomethyl)cyclopropyl)carbamate
• tert-butyl 1-(aminomethyl)cyclopropylcarbamate
• tert-Butyl N-(1-(aminomethyl)cyclopropyl)carbamate
• (1-Aminomethyl-cyclopropyl)-carbamic acid tert-butyl ester
• tert-butyl N-[1-(aminomethyl)cyclopropyl]carbamate
• tert-butyl [1-(aminomethyl)cyclopropyl]carbamate
• 1-AMinoMethyl-1-(Boc-aMino)cyclopropane
• RPSISDKVKZYNRL-UHFFFAOYSA-N
• 7681AC
• SB23093
• CS-B0981
• AS-42442
• AKOS015841435
• SY038611
• MFCD12404931
• A905388
• tert-Butyl 1-(aminomethyl)cyclopropyl carbamate
• 1027338-34-6
• AC-30510
• DTXSID80676949
• EN300-131301
• SCHEMBL1752478
• 1-AMinoMethyl-1-(Boc-aMino)cyclopropane, 97%
• DB-058846
• Carbamic acid, N-[1-(aminomethyl)cyclopropyl]-, 1,1-dimethylethyl ester
• 1-(Aminomethyl)-1-(Boc-amino)cyclopropane
• ALBB-032780
• tert-Butyl(1-(aminomethyl)cyclopropyl)carbamate
• Tert-Butyl (1-(aminomethyl)cyclopropyl)carbamate

• MDL： MFCD12404931
• Inchi： 1S/C9H18N2O2/c1-8(2,3)13-7(12)11-9(6-10)4-5-9/h4-6,10H2,1-3H3,(H,11,12)
• InChI Key： RPSISDKVKZYNRL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CN)CC1)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-Butyl (1-(aminomethyl)cyclopropyl)carbamate

Recent Advances in the Application of 1027338-34-6 and Tert-Butyl (1-(aminomethyl)cyclopropyl)carbamate in Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 1027338-34-6 and the product Tert-Butyl (1-(aminomethyl)cyclopropyl)carbamate have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the synthesis of novel therapeutic agents and serve as key intermediates in drug discovery. This research brief aims to provide an overview of the latest advancements, methodologies, and applications associated with these compounds, highlighting their potential in addressing unmet medical needs.

Recent studies have demonstrated that 1027338-34-6 is a versatile building block in medicinal chemistry, particularly in the development of small-molecule inhibitors targeting protein-protein interactions. Its unique structural features enable the modulation of biological pathways with high specificity. Concurrently, Tert-Butyl (1-(aminomethyl)cyclopropyl)carbamate has emerged as a critical intermediate in the synthesis of cyclopropylamine-containing drugs, which are known for their enhanced metabolic stability and bioavailability. The integration of these compounds into drug design strategies has opened new avenues for the treatment of diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most notable applications of these compounds is in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the use of 1027338-34-6 as a scaffold for designing selective inhibitors of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. The study highlighted the compound's ability to improve binding affinity and reduce off-target effects, leading to promising preclinical results. Similarly, Tert-Butyl (1-(aminomethyl)cyclopropyl)carbamate has been utilized in the synthesis of novel antiviral agents, as evidenced by its incorporation into the structure of protease inhibitors targeting SARS-CoV-2.

In addition to their therapeutic potential, these compounds have also been instrumental in advancing chemical biology tools. For instance, researchers have employed 1027338-34-6 in the development of activity-based probes for studying enzyme function in live cells. These probes enable real-time monitoring of enzymatic activity, providing insights into disease mechanisms and facilitating the identification of new drug targets. Furthermore, the stability and reactivity of Tert-Butyl (1-(aminomethyl)cyclopropyl)carbamate make it an ideal candidate for use in peptide coupling reactions, enhancing the efficiency of solid-phase peptide synthesis.

Despite these advancements, challenges remain in the large-scale production and optimization of these compounds. Recent efforts have focused on improving synthetic routes to enhance yield and purity while reducing environmental impact. Green chemistry approaches, such as catalytic asymmetric synthesis and flow chemistry, have shown promise in addressing these challenges. Additionally, computational modeling and machine learning are being leveraged to predict the physicochemical properties and biological activities of derivatives, accelerating the drug discovery process.

In conclusion, the compounds 1027338-34-6 and Tert-Butyl (1-(aminomethyl)cyclopropyl)carbamate represent valuable tools in modern chemical biology and pharmaceutical research. Their diverse applications, from drug development to chemical probes, underscore their importance in advancing scientific knowledge and therapeutic innovation. Future research should continue to explore their potential, with a focus on overcoming synthetic challenges and expanding their utility in addressing complex diseases. The ongoing integration of these compounds into multidisciplinary research efforts holds great promise for the development of next-generation therapeutics.